4-butyl-7-[(2-methoxy-5-nitrobenzyl)oxy]-8-methyl-2H-chromen-2-one

• IUPAC Name: 4-butyl-7-[(2-methoxy-5-nitrophenyl)methoxy]-8-methylchromen-2-one
• InChI: InChI=1S/C22H23NO6/c1-4-5-6-15-12-21(24)29-22-14(2)19(10-8-18(15)22)28-13-16-11-17(23(25)26)7-9-20(16)27-3/h7-12H,4-6,13H2,1-3H3
• InChI Key: XMXSBHGMQIMJJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C=CC(=C2C)OCC3=C(C=CC(=C3)[N+](=O)[O-])OC
• Molecular Formula: C22H23NO6
• Molecular Weight: 397.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely quite complex due to the presence of several different functional groups. The chromen-2-one group is a bicyclic structure containing a six-membered benzene ring fused to a five-membered lactone ring. The butyl group is a simple alkyl chain, while the methoxy group is an ether and the nitrobenzyl group contains a nitro group attached to a benzene ring.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. For example, the ether linkage could potentially be cleaved under acidic conditions, or the nitro group could be reduced to an amine.

Future Directions

Future research on this compound could involve exploring its potential uses, particularly in the field of pharmaceuticals. It could also involve studying its physical and chemical properties in more detail, or exploring new methods of synthesizing it.